Cas no 2648945-90-6 (2-Chloro-5-formylbenzene-1-sulfonyl fluoride)

• Product Name: 2-Chloro-5-formylbenzene-1-sulfonyl fluoride
• CAS No: 2648945-90-6
• MF: C₇H₄ClFO₃S
• MW: 222.621263504028
• CID: 5665163
• PubChem ID: 165899798
• Update Time: 2025-05-25

2-Chloro-5-formylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648945-90-6
• 2-chloro-5-formylbenzene-1-sulfonyl fluoride
• EN300-27719175
• 2-Chloro-5-formylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H4ClFO3S/c8-6-2-1-5(4-10)3-7(6)13(9,11)12/h1-4H
• InChI Key： VNKFFBMAMOEHCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C=C1S(=O)(=O)F

Computed Properties

• Exact Mass: 221.9553710g/mol
• Monoisotopic Mass: 221.9553710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-Chloro-5-formylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 2-Chloro-5-formylbenzene-1-sulfonyl fluoride (CAS No. 2648945-90-6)

2-Chloro-5-formylbenzene-1-sulfonyl fluoride (CAS No. 2648945-90-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique sulfonyl fluoride and formyl functional groups, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes a chloro substituent, enhances its reactivity, making it a valuable intermediate in various chemical transformations.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in click chemistry and proteomics. Researchers are particularly interested in the 2-Chloro-5-formylbenzene-1-sulfonyl fluoride for its potential in developing covalent inhibitors, which are crucial in drug discovery. The compound's ability to form stable bonds with target proteins makes it a promising candidate for designing next-generation therapeutics. Additionally, its formyl group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From an industrial perspective, 2648945-90-6 is increasingly being explored for its role in polymer chemistry. The sulfonyl fluoride moiety can act as a cross-linking agent, improving the mechanical properties of polymers. This has led to its use in developing advanced coatings and adhesives, which are in high demand in the automotive and aerospace sectors. Moreover, the compound's stability under various conditions makes it suitable for green chemistry applications, aligning with the global push for sustainable chemical processes.

One of the most frequently asked questions about 2-Chloro-5-formylbenzene-1-sulfonyl fluoride is its compatibility with other reagents. Studies have shown that it reacts efficiently with amines and thiols, making it a valuable tool for bioconjugation. This property is particularly useful in antibody-drug conjugates (ADCs), a rapidly growing area in oncology research. The compound's chloro and formyl groups also allow for sequential modifications, enabling the synthesis of multifunctional molecules with tailored properties.

Another hot topic in the scientific community is the use of sulfonyl fluorides in chemical biology. The 2648945-90-6 compound has been employed in activity-based protein profiling (ABPP), a technique used to identify active enzymes in complex biological systems. This application is critical for understanding disease mechanisms and discovering new drug targets. The compound's electrophilic reactivity and selectivity make it an ideal probe for such studies.

In summary, 2-Chloro-5-formylbenzene-1-sulfonyl fluoride (CAS No. 2648945-90-6) is a multifaceted compound with broad applications in drug discovery, material science, and chemical biology. Its unique structural features, including the sulfonyl fluoride and formyl groups, provide unparalleled opportunities for innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and biomedical research.